Cas no 18470-23-0 (6-Bromo-2,3-dimethylquinoxaline)

• Product Name: 6-Bromo-2,3-dimethylquinoxaline
• CAS No: 18470-23-0
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD11111652
• CID: 1071241
• PubChem ID: 616892
• Update Time: 2025-06-15

6-Bromo-2,3-dimethylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3-dimethylquinoxaline
• 2,3-dimethyl-6-bromoquinoxaline
• QUINOXALINE, 6-BROMO-2,3-DIMETHYL-
• 2,3-dimethyl-7-bromoquinoxaline
• 6-Brom-2,3-dimethylchinoxalin
• 6-Brom-2,3-dimethyl-chinoxalin
• 6-bromo-2,3-dimethyl-quinoxaline
• CTK0E2449
• SureCN4143144
• DTXSID00346990
• AKOS027257513
• DB-329588
• AS-8562
• SCHEMBL4143144
• CS-0311542
• ZTXMEAHJDKXXFH-UHFFFAOYSA-N
• A926799
• MFCD11111652
• 18470-23-0

• MDL： MFCD11111652
• Inchi： 1S/C10H9BrN2/c1-6-7(2)13-10-5-8(11)3-4-9(10)12-6/h3-5H,1-2H3
• InChI Key： ZTXMEAHJDKXXFH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NC(C)=C(C)N=2

Computed Properties

• Exact Mass: 235.99497
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-Bromo-2,3-dimethylquinoxaline

Recent Advances in the Study of 6-Bromo-2,3-dimethylquinoxaline (CAS: 18470-23-0) in Chemical Biology and Pharmaceutical Research

6-Bromo-2,3-dimethylquinoxaline (CAS: 18470-23-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its quinoxaline core structure with bromine and methyl substituents, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes. The unique electronic and steric properties of 6-Bromo-2,3-dimethylquinoxaline make it a valuable scaffold for designing novel therapeutic agents.

One of the most notable advancements in the study of 6-Bromo-2,3-dimethylquinoxaline is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have synthesized a series of derivatives based on the 6-Bromo-2,3-dimethylquinoxaline scaffold, which exhibit potent inhibitory activity against specific kinases. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound selectively target the JAK2 kinase, a key player in myeloproliferative neoplasms. These findings highlight the potential of 6-Bromo-2,3-dimethylquinoxaline as a starting point for the development of targeted kinase therapies.

In addition to its applications in kinase inhibition, 6-Bromo-2,3-dimethylquinoxaline has also been investigated for its antimicrobial properties. A study conducted by a team of researchers at the University of Cambridge revealed that derivatives of this compound exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a promising candidate for addressing antibiotic resistance. Furthermore, the compound's ability to penetrate biofilms, which are notoriously difficult to treat, adds to its therapeutic potential. These findings were recently published in Antimicrobial Agents and Chemotherapy, underscoring the relevance of 6-Bromo-2,3-dimethylquinoxaline in the fight against multidrug-resistant pathogens.

Another exciting development in the research on 6-Bromo-2,3-dimethylquinoxaline is its use as a fluorescent probe for biological imaging. The compound's inherent fluorescence properties, combined with its ability to bind specific biomolecules, make it an attractive tool for studying cellular processes. A recent study in Analytical Chemistry reported the synthesis of a 6-Bromo-2,3-dimethylquinoxaline-based probe that selectively labels mitochondria in live cells. This probe enables real-time monitoring of mitochondrial dynamics, providing insights into cellular health and disease. Such applications demonstrate the compound's versatility beyond traditional drug discovery, extending its utility to diagnostic and imaging technologies.

Despite these promising advancements, challenges remain in the optimization of 6-Bromo-2,3-dimethylquinoxaline derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the growing body of research on this compound underscores its potential as a multifaceted tool in chemical biology and pharmaceutical research. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders, further expanding its impact on human health.

In conclusion, 6-Bromo-2,3-dimethylquinoxaline (CAS: 18470-23-0) represents a valuable scaffold in modern chemical biology and drug discovery. Its applications in kinase inhibition, antimicrobial therapy, and biological imaging highlight its diverse potential. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine and biotechnology. The integration of computational modeling, high-throughput screening, and synthetic chemistry will likely drive further innovations, paving the way for the development of next-generation therapeutics based on this versatile molecule.